Cas no 350015-76-8 (cis-2-Amino-1-cyclooctanecarboxylic acid hydrochloride)

• Product Name: cis-2-Amino-1-cyclooctanecarboxylic acid hydrochloride
• CAS No: 350015-76-8
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• CID: 877106
• PubChem ID: 329747991
• Update Time: 2025-07-22

cis-2-Amino-1-cyclooctanecarboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• cis-2-Aminocyclo-octane-COOH*HCl
• CIS-2-AMINO-1-CYCLOOCTANECARBOXYLIC ACI&
• (1S,2R)-2-aminocyclooctane-1-carboxylic acid hydrochloride
• 522644-10-6
• EN300-6489826
• cis-2-Amino-1-cyclooctanecarboxylic acid hydrochloride
• (+/-)-cis-2-Aminocyclo-octane-1-carboxylic acid hydrochloride
• (1S,2R)-2-Amino-cyclooctanecarboxylic acid hydrochloride
• AKOS030241952
• DB-299475
• (1S,2R)-2-Amino-cyclooctane carboxylic acid hydrochloride
• 350015-76-8
• TS-7066
• MFCD08669706
• rac-(1R,2S)-2-aminocyclooctane-1-carboxylic acid hydrochloride
• (1S,2R)-2-aminocyclooctane-1-carboxylic acid;hydrochloride
• (1S,2R)-2-Aminocyclooctanecarboxylic acid hydrochloride

• MDL： MFCD06411712
• Inchi： 1S/C9H17NO2.ClH/c10-8-6-4-2-1-3-5-7(8)9(11)12;/h7-8H,1-6,10H2,(H,11,12);1H/t7-,8+;/m0./s1
• InChI Key： CGMSVJGKMJLCPS-KZYPOYLOSA-N
• SMILES： Cl.OC([C@H]1CCCCCC[C@H]1N)=O

Computed Properties

• Exact Mass: 207.1026065g/mol
• Monoisotopic Mass: 207.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

cis-2-Amino-1-cyclooctanecarboxylic acid hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：

Additional information on cis-2-Amino-1-cyclooctanecarboxylic acid hydrochloride

Introduction to cis-2-Amino-1-cyclooctanecarboxylic acid hydrochloride (CAS No. 350015-76-8)

cis-2-Amino-1-cyclooctanecarboxylic acid hydrochloride (CAS No. 350015-76-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its cyclooctane backbone and amine functionality, exhibits unique structural and chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The hydrochloride salt form enhances its solubility, making it particularly useful in aqueous-based formulations and biochemical assays.

The structure of cis-2-Amino-1-cyclooctanecarboxylic acid hydrochloride is meticulously designed to leverage its steric and electronic characteristics. The cyclooctane ring introduces a rigid conformational constraint, which can be exploited to modulate the binding affinity and selectivity of drug candidates. Meanwhile, the presence of both an amino group and a carboxylic acid group provides multiple points for chemical modification, enabling the synthesis of diverse derivatives with tailored biological activities.

In recent years, cis-2-Amino-1-cyclooctanecarboxylic acid hydrochloride has been extensively studied for its potential applications in medicinal chemistry. Its incorporation into peptide mimetics and peptidomimetics has shown promise in addressing challenges associated with peptide-based drugs, such as poor bioavailability and susceptibility to enzymatic degradation. The cycloalkyl moiety enhances metabolic stability while maintaining pharmacophoric interactions with biological targets.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The rigid framework of the cyclooctane ring helps to stabilize the transition state during enzyme-substrate interactions, improving the efficacy of inhibitory compounds. Furthermore, the amine group can be functionalized to introduce hydrogen bonding or salt bridge interactions, further optimizing binding kinetics.

Recent advancements in computational chemistry have enabled more precise predictions of the binding modes and affinity profiles of cis-2-Amino-1-cyclooctanecarboxylic acid hydrochloride derivatives. Molecular docking studies combined with molecular dynamics simulations have revealed that subtle modifications to the side chains or substituents can significantly enhance target engagement. These computational tools have accelerated the discovery process, allowing researchers to prioritize promising candidates for experimental validation.

The pharmaceutical industry has also explored cis-2-Amino-1-cyclooctanecarboxylic acid hydrochloride as a building block for neurological therapeutics. Its structural motif has been incorporated into compounds targeting GABA receptors and other neurotransmitter systems. The ability to fine-tune both steric and electronic properties has led to the identification of novel scaffolds with improved pharmacokinetic profiles compared to traditional small-molecule drugs.

From a synthetic chemistry perspective, cis-2-Amino-1-cyclooctanecarboxylic acid hydrochloride presents an intriguing challenge due to its non-linear stereochemistry. The synthesis requires precise control over stereoselectivity to ensure high yields of the desired enantiomer. Recent methodologies employing asymmetric catalysis and chiral auxiliaries have demonstrated remarkable success in achieving this goal, paving the way for scalable production processes.

The biocatalytic potential of cis-2-Amino-1-cyclooctanecarboxylic acid hydrochloride has not been overlooked either. Enzymes such as transaminases and lipases have been engineered to incorporate this motif into larger molecules, offering new avenues for biosynthetic pathways. This approach not only enhances efficiency but also reduces environmental impact by minimizing reliance on harsh chemical conditions.

In conclusion, cis-2-Amino-1-cyclooctanecarboxylic acid hydrochloride represents a versatile and multifaceted compound with broad applications across pharmaceutical research and development. Its unique structural features make it an invaluable tool for designing next-generation therapeutics targeting various diseases, including cancer and neurological disorders. As computational methods continue to evolve, so too will our ability to harness this compound's potential for innovation.